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Compound of Interest

Compound Name: Buparlisib

Cat. No.: B177719 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Buparlisib (also known as NVP-BKM120), a potent pan-class I phosphatidylinositol 3-kinase

(PI3K) inhibitor. Adherence to these procedures is essential to ensure personnel safety and

maintain experimental integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
Buparlisib is a hazardous substance with multiple health risks. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals identifies several hazards

associated with Buparlisib. Appropriate PPE is mandatory to minimize exposure.

Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 Toxic if swallowed[1]

Skin Corrosion/Irritation 2 Causes skin irritation[2]

Serious Eye Damage/Irritation 1 Causes serious eye damage[2]

Respiratory Sensitization 1

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled[2]

Skin Sensitization 1
May cause an allergic skin

reaction[2]

Germ Cell Mutagenicity 2
Suspected of causing genetic

defects[1][2]

Reproductive Toxicity 2
Suspected of damaging fertility

or the unborn child[2]

Specific Target Organ Toxicity

(Single Exposure)
1, 3

Causes damage to organs;

May cause respiratory

irritation[2]

Specific Target Organ Toxicity

(Repeated Exposure)
1

Causes damage to organs

through prolonged or repeated

exposure[1]

Hazardous to the Aquatic

Environment (Long-term)
4

May cause long lasting harmful

effects to aquatic life[2]

Recommended Personal Protective Equipment (PPE)
Given the hazardous nature of Buparlisib, a comprehensive PPE strategy is required. While

specific breakthrough times for Buparlisib are not readily available, recommendations for

handling chemically similar compounds, such as pyridine and morpholine derivatives, provide a

strong basis for glove selection.
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PPE Item Specification Rationale

Hand Protection

Double-gloving with nitrile or

neoprene gloves. For high-

concentration solutions or

prolonged handling, consider

butyl rubber gloves.[2][3][4]

Provides a robust barrier

against skin contact. Nitrile and

neoprene offer good chemical

resistance to a range of

organic compounds.[2][3][4]

Butyl rubber is recommended

for highly corrosive chemicals.

[4]

Eye Protection
Chemical safety goggles or a

full-face shield.[1][2]

Protects against splashes and

aerosols of the powdered

compound or its solutions,

preventing serious eye

damage.[2]

Body Protection

A fully buttoned laboratory

coat, preferably a disposable

gown designed for handling

cytotoxic compounds.

Prevents contamination of

personal clothing and skin.

Respiratory Protection

A NIOSH-approved N95 or

higher-rated respirator should

be used when handling the

powder outside of a certified

chemical fume hood or for spill

cleanup.[5]

Minimizes the risk of inhaling

the powdered compound,

which can cause respiratory

irritation and sensitization.[2][5]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the essential steps for safely preparing a stock solution of Buparlisib, a

common procedure in a laboratory setting.

Preparation of a Buparlisib Stock Solution
Pre-Handling Preparations:

Ensure a certified chemical fume hood is operational.
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Gather all necessary materials: Buparlisib powder, appropriate solvent (e.g., DMSO),

sterile tubes, and pipettes.

Don all required PPE as specified in the table above.

Weighing the Compound:

Perform all manipulations of the powdered Buparlisib within the chemical fume hood.

Use a calibrated analytical balance.

Carefully weigh the desired amount of Buparlisib onto weighing paper or directly into a

tared sterile tube.

Avoid generating dust.

Dissolution:

Add the appropriate volume of solvent (e.g., DMSO) to the tube containing the Buparlisib
powder to achieve the desired stock concentration.

Cap the tube securely.

Vortex or sonicate the solution until the Buparlisib is completely dissolved. Gentle heating

may be applied if necessary, but do not exceed 50°C.[6]

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C or -80°C for long-term stability, as recommended by the

supplier.[6]

Post-Handling Procedures:
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Decontaminate all surfaces and equipment that came into contact with Buparlisib using

an appropriate cleaning agent (e.g., 70% ethanol).

Dispose of all contaminated materials as hazardous waste.

Disposal Plan
Proper disposal of Buparlisib and all contaminated materials is crucial to prevent

environmental contamination and accidental exposure.

Waste Type Disposal Procedure

Unused Buparlisib Powder
Dispose of as hazardous chemical waste in a

clearly labeled, sealed container.

Buparlisib Solutions
Collect in a designated, sealed hazardous waste

container. Do not pour down the drain.

Contaminated Labware (e.g., tubes, pipette tips)
Place in a designated biohazard or cytotoxic

waste container for incineration.

Contaminated PPE (e.g., gloves, gown)
Dispose of in a designated biohazard or

cytotoxic waste container immediately after use.

Buparlisib's Mechanism of Action: PI3K/AKT
Signaling Pathway
Buparlisib is a pan-class I PI3K inhibitor that targets the PI3K/AKT/mTOR signaling pathway,

which is frequently dysregulated in cancer.[7] By inhibiting PI3K, Buparlisib prevents the

phosphorylation of AKT, a key downstream effector, thereby blocking signals that promote cell

growth, proliferation, and survival.
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Buparlisib Mechanism of Action
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Caption: Buparlisib inhibits PI3K, blocking the PI3K/AKT/mTOR signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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